N-(1,3-benzodioxol-5-ylmethyl)-5-(thiophen-2-yl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-5-thiophen-2-yl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C20H17F3N4O3S/c21-20(22,23)17-7-13(16-2-1-5-31-16)26-18-12(9-25-27(17)18)19(28)24-8-11-3-4-14-15(6-11)30-10-29-14/h1-6,9,13,17,26H,7-8,10H2,(H,24,28)
• InChI Key: KACZKMVTZSYKAM-UHFFFAOYSA-N
• Canonical SMILES: C1C(NC2=C(C=NN2C1C(F)(F)F)C(=O)NCC3=CC4=C(C=C3)OCO4)C5=CC=CS5
• Molecular Formula: C20H17F3N4O3S
• Molecular Weight: 450.4 g/mol

Description

“N-(1,3-benzodioxol-5-ylmethyl)-5-(thiophen-2-yl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxamide” is a synthetic organic compound that belongs to the class of pyrazolopyrimidines. These compounds are known for their diverse biological activities and potential applications in medicinal chemistry. The unique structure of this compound, which includes a benzodioxole moiety, a thienyl group, and a trifluoromethyl group, suggests it may have interesting pharmacological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “N-(1,3-benzodioxol-5-ylmethyl)-5-(thiophen-2-yl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxamide” typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the pyrazolopyrimidine core: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the benzodioxole moiety: This step may involve the use of benzodioxole derivatives in a nucleophilic substitution reaction.

Attachment of the thienyl group: This can be done via a cross-coupling reaction, such as Suzuki or Stille coupling.

Addition of the trifluoromethyl group: This step might involve the use of trifluoromethylating agents like trifluoromethyl iodide or trifluoromethyl sulfonates.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

“N-(1,3-benzodioxol-5-ylmethyl)-5-(thiophen-2-yl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxamide” can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Halogenated solvents and catalysts like palladium on carbon.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe to study biological pathways and interactions.

Medicine: Potential therapeutic applications due to its unique structure and possible biological activity.

Industry: Use in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological target. Generally, compounds with similar structures may interact with enzymes, receptors, or other proteins, modulating their activity. The benzodioxole and thienyl groups might contribute to binding affinity and specificity, while the trifluoromethyl group could enhance metabolic stability and bioavailability.

Comparison with Similar Compounds

Similar Compounds

Pyrazolopyrimidines: A class of compounds with diverse biological activities.

Benzodioxole derivatives: Known for their pharmacological properties.

Thienyl-containing compounds: Often used in medicinal chemistry for their bioactivity.

Uniqueness

The uniqueness of “N-(1,3-benzodioxol-5-ylmethyl)-5-(thiophen-2-yl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxamide” lies in its combination of functional groups, which may confer unique biological properties and potential therapeutic applications.